N-[3-(Azepan-1-yl)-3-oxopropyl]-2-chloroacetamide

• IUPAC Name: N-[3-(azepan-1-yl)-3-oxopropyl]-2-chloroacetamide
• InChI: InChI=1S/C11H19ClN2O2/c12-9-10(15)13-6-5-11(16)14-7-3-1-2-4-8-14/h1-9H2,(H,13,15)
• InChI Key: FFPCKBIXXNOOSO-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CCNC(=O)CCl
• Molecular Formula: C11H19ClN2O2
• Molecular Weight: 246.73 g/mol

Description

N-[3-(Azepan-1-yl)-3-oxopropyl]-2-chloroacetamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been studied in depth. In

Mechanism of Action

The mechanism of action of N-[3-(Azepan-1-yl)-3-oxopropyl]-2-chloroacetamide involves the inhibition of angiotensin-converting enzyme (ACE), which is responsible for the conversion of angiotensin I to angiotensin II. By inhibiting ACE, this compound reduces the production of angiotensin II, which in turn leads to vasodilation and a decrease in blood pressure.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[3-(Azepan-1-yl)-3-oxopropyl]-2-chloroacetamide include a decrease in blood pressure, as well as improvements in cardiac function and renal function. This compound has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of certain inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-[3-(Azepan-1-yl)-3-oxopropyl]-2-chloroacetamide in lab experiments is its specificity for ACE inhibition. This allows researchers to study the effects of ACE inhibition without the confounding effects of other compounds. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[3-(Azepan-1-yl)-3-oxopropyl]-2-chloroacetamide. One area of focus is the development of new compounds that are more selective for ACE inhibition, with fewer potential side effects. Another area of research is the investigation of the potential applications of this compound in the treatment of other diseases, such as diabetes and Alzheimer's disease. Finally, there is a need for further studies on the safety and toxicity of this compound, particularly in long-term use.

Synthesis Methods

The synthesis method for N-[3-(Azepan-1-yl)-3-oxopropyl]-2-chloroacetamide involves the reaction of 2-chloroacetyl chloride with azepan-1-amine in the presence of a base such as triethylamine. The resulting product is then treated with oxalyl chloride and dimethylformamide to yield N-[3-(Azepan-1-yl)-3-oxopropyl]-2-chloroacetamide. This method has been shown to be effective in producing high yields of the compound.

Scientific Research Applications

N-[3-(Azepan-1-yl)-3-oxopropyl]-2-chloroacetamide has been used in a variety of scientific research applications. One of its primary uses is as a tool for studying the renin-angiotensin system, which plays a key role in regulating blood pressure and fluid balance in the body. This compound has also been studied for its potential applications in the treatment of hypertension, heart failure, and other cardiovascular diseases.